GSK2983559-AM
GSK2983559-AM
GSK2983559-AM, also known as GSK2983559 active metabolite, is an active metabolite of GSK2983559, also known as RIPK2-IN-1, is a potent and selective inhibitor of receptor interacting protein-2 (RIP2) kinase.
Brand Name:
Vulcanchem
CAS No.:
1423186-80-4
VCID:
VC0529417
InChI:
InChI=1S/C21H22N4O4S2/c1-21(2,3)31(27,28)19-9-14-15(10-17(19)29-7-6-26)22-11-23-20(14)25-13-4-5-18-16(8-13)24-12-30-18/h4-5,8-12,26H,6-7H2,1-3H3,(H,22,23,25)
SMILES:
O=S(C1=CC2=C(NC3=CC=C(SC=N4)C4=C3)N=CN=C2C=C1OCCO)(C(C)(C)C)=O
Molecular Formula:
C21H22N4O4S2
Molecular Weight:
458.55
GSK2983559-AM
CAS No.: 1423186-80-4
Inhibitors
VCID: VC0529417
Molecular Formula: C21H22N4O4S2
Molecular Weight: 458.55
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1423186-80-4 |
---|---|
Product Name | GSK2983559-AM |
Molecular Formula | C21H22N4O4S2 |
Molecular Weight | 458.55 |
IUPAC Name | 2-[[4-(5-Benzothiazolylamino)-6-[(1,1-dimethylethyl)sulfonyl]-7-quinazolinyl]oxy]ethanol |
Standard InChI | InChI=1S/C21H22N4O4S2/c1-21(2,3)31(27,28)19-9-14-15(10-17(19)29-7-6-26)22-11-23-20(14)25-13-4-5-18-16(8-13)24-12-30-18/h4-5,8-12,26H,6-7H2,1-3H3,(H,22,23,25) |
Standard InChIKey | UHDOJINBFLDQJM-UHFFFAOYSA-N |
SMILES | O=S(C1=CC2=C(NC3=CC=C(SC=N4)C4=C3)N=CN=C2C=C1OCCO)(C(C)(C)C)=O |
Appearance | Solid powder |
Description | GSK2983559-AM, also known as GSK2983559 active metabolite, is an active metabolite of GSK2983559, also known as RIPK2-IN-1, is a potent and selective inhibitor of receptor interacting protein-2 (RIP2) kinase. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | GSK2983559-AM, GSK2983559-active metabolite; GSK2983559; GSK-2983559 ; GSK 2983559 ; RIPK2-IN-1; RIPK2 IN 1; RIPK2IN1; RIPK2 inhibitor-1; RIPK2 inhibitor 1; |
Reference | 1. Sheridan C. Publisher Correction: Death by inflammation: drug makers chase the master controller. Nat Biotechnol. 2019;37(4):480. doi:10.1038/s41587-019-0082-6. |
Last Modified | Aug 20 2021 |
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